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Compound of Interest

Compound Name: Oxydemeton-methyl

Cat. No.: B133069

Oxydemeton-methyl is a systemic insecticide and acaricide classified as a highly hazardous
organophosphate.[1] Due to its toxicity, particularly its potential for reproductive effects, strict
adherence to safety protocols is paramount for all laboratory and field personnel.[2] This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to ensure the safe handling of Oxydemeton-methyl in a research environment.

Hazard Identification and Classification

Oxydemeton-methyl is categorized as toxic if swallowed or in contact with skin and causes

serious eye irritation.[3][4] It is also very toxic to aquatic life.[4] The substance is a clear amber,
flammable liquid.[5]
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Hazard Classification GHS Codes Signal Word
Acute Toxicity, Oral (Categor
Y ( gory H301 Danger
3)
Acute Toxicity, Dermal
H311 Danger
(Category 3)
Serious Eye Irritation
H319 Danger
(Category 2A)
Hazardous to the Aquatic
Environment, Acute (Category H400 Danger
1)
Flammable Liquids (Categor
a ( 9o H225 Danger

2)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table
summarizes the required PPE for handling Oxydemeton-methyl.
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety Goggles

Weatr tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US).[4]

Skin

Gloves

Chemical-resistant, impervious
gloves are mandatory.[4]
Always inspect gloves for
integrity before use. Wash and
dry hands thoroughly after
handling.

Protective Clothing

Wear fire/flame resistant and
impervious clothing.[4] For any
potential exposure, disposable
Tyvek-type sleeves taped to
gloves, or full-body disposable
protective clothing is

recommended.[5]

Respiratory

Respirator

In situations where the neat
chemical is handled (e.g.,
weighing and diluting), a
NIOSH-approved half-face
respirator with a combination
filter cartridge for organic
vapors and acid gas is
required.[5] For emergencies,
an approved device with an
appropriate organic or acid gas

cartridge should be used.[3]

Operational Workflow for Safe Handling

Adherence to a strict, step-by-step operational workflow is critical to minimize the risk of

exposure and accidents.
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Preparation

1. Don Required PPE

2. Review Safety Data Sheet

3. Prepare Well-Ventilated Work Area

4. Assemble Spill Kit

Hangling

5. Weigh/Dilute in Fume Hood

6. Use Non-Sparking Tools

7. Clearly Label All Containers

Post-H‘?ndling

8. Decontaminate Work Surfaces

Y
9. Doff and Dispose of PPE Correctly

Y
10. Wash Hands Thoroughly

Storage %y Disposal

11. Store in a Cool, Locked Area

12. Dispose of Waste via Certified Hazardous Waste Program

Click to download full resolution via product page

Figure 1. Step-by-step workflow for the safe handling of Oxydemeton-methyl.
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Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

Emergency Situation

Immediate Action Plan

If Swallowed

Get emergency medical help immediately.[4]

Rinse mouth.[4]

If on Skin

Take off immediately all contaminated clothing
and wash it before reuse.[4] Wash skin with
plenty of water.[4] Get emergency medical help

immediately.[4]

If in Eyes

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Spill or Leak

Evacuate personnel to a safe area.[4] Ensure
adequate ventilation and remove all sources of
ignition.[4] Wear appropriate PPE.[4] Contain
the spill using absorbent materials like sand,
diatomite, or universal binders.[3] Prevent the
substance from entering drains or waterways.[4]

Collect spillage.[4]

Disposal Plan

Oxydemeton-methyl and its containers require special disposal procedures and must not be

disposed of with household garbage or allowed to enter the sewage system.[3]

o Waste Chemical: All unused Oxydemeton-methyl and contaminated materials should be

treated as hazardous waste.

o Empty Containers: Uncleaned packaging must be disposed of according to official

regulations.[3]
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¢ Disposal Method: The ultimate disposal of the chemical must conform with environmental
and public health regulations.[5] It is recommended to use a licensed professional waste
disposal service. Incineration is a suggested method for organophosphate pesticides.[6]

Hierarchy of Controls

To ensure maximum safety, a hierarchical approach to risk mitigation should be implemented.

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment

(Least Effective)

Click to download full resolution via product page

Figure 2. Hierarchy of controls for managing risks associated with Oxydemeton-methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Essential PPE and
Handling Protocols for Oxydemeton-methyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133069#personal-protective-equipment-for-handling-
oxydemeton-methyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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